Cas no 548-30-1 (Oxysanguinarine)

Oxysanguinarine Properties

Names and Identifiers

• 13-methyl[1,3]benzodioxolo[5,6-c][1,3]dioxolo[4,5-i]phenanthridin-14(13H)-one
• (1,3)Benzodioxolo(5,6-c)-1,3-dioxolo(4,5-i)phenanthridin-14(13H)-one, 13-methyl-
• 13-methyl-(1,3)Benzodioxolo(5,6-C)-1,3-dioxolo(4,5-I)phenanthridin-14(13H)-one
• oxysanguinarine
• Hydroxysanguinarine
• C12222
• dicyanide
• Q27114637
• AKOS040760613
• 24-methyl-5,7,18,20-tetraoxa-24-azahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-1(13),2,4(8),9,11,14(22),15,17(21)-octaen-23-one
• CHEMBL4785846
• 548-30-1
• AC1L9F22
• CHEBI:31679
• HY-N7642
• 13-Methyl-[1,3]dioxolo[4',5':4,5]benzo[1,2-c][1,3]dioxolo[4,5-i]phenanthridin-14(13H)-one
• 13-Methyl[1,3]benzodioxolo[5,6-c][1,3]dioxolo[4,5-i]phenanthridine-14(13H)-one
• CS-0134941
• DTXSID80203274
• FS-7203
• 8-Oxosanguinarine
• Oxosanguinarine
• G69187
• +Expand

• InChIKey： UFHGABBBZRPRJV-UHFFFAOYSA-N
• Inchi： 1S/C20H13NO5/c1-21-18-12(3-2-10-6-15-16(7-13(10)18)25-8-24-15)11-4-5-14-19(26-9-23-14)17(11)20(21)22/h2-7H,8-9H2,1H3
• SMILES： O1C([H])([H])OC2C([H])=C([H])C3=C(C1=2)C(N(C([H])([H])[H])C1C2=C([H])C4=C(C([H])=C2C([H])=C([H])C=13)OC([H])([H])O4)=O

Computed Properties

• Exact Mass: 347.07939
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 347.079
• Heavy Atom Count: 26
• Complexity: 599
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 57.2
• Molecular Weight: 347.3

Experimental Properties

• PSA: 57.23
• Refractive Index: 1.735
• Boiling Point: 628.7°C at 760 mmHg
• Flash Point: 334.1°C
• Color/Form: Powder
• Density: 1.509